Cas no 102367-26-0 (Thiocyanic acid,2-bromo-2-propen-1-yl ester)

• Product name: Thiocyanic acid,2-bromo-2-propen-1-yl ester
• CAS No: 102367-26-0
• MF: C₄H₄BrNS
• MW: 178.050258636475
• CID: 190469
• PubChem ID: 297796

Thiocyanic acid,2-bromo-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-bromo-2-propen-1-yl ester
• 2-bromoprop-2-enyl thiocyanate
• NSC 169070
• Thiocyanicacid, 2-bromo-2-propenyl ester (9CI)
• DTXSID30144961
• NSC-169070
• 2-Bromo-3-thiocyanatoprop-1-ene
• 2-Bromoallyl thiocyanate
• Thiocyanic acid, 2-bromoallyl ester
• Thiocyanic acid, 2-bromo-2-propenyl ester
• 102367-26-0
• NSC169070

• Inchi： InChI=1S/C4H4BrNS/c1-4(5)2-7-3-6/h1-2H2
• InChI Key： OJJNOLPRJFBIHN-UHFFFAOYSA-N
• SMILES： N#CSCC(Br)=C

Computed Properties

• Exact Mass: 176.92482
• Monoisotopic Mass: 176.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.618
• Boiling Point: 227.2°C at 760 mmHg
• Flash Point: 91.2°C
• Refractive Index: 1.564
• PSA: 23.79
• LogP: 2.10928

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates Thiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates